Cas no 1105205-57-9 (N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide)

• Product Name: N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide
• CAS No: 1105205-57-9
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 5471718
• Update Time: 2025-10-22

N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide

• Inchi： 1S/C20H23N3O5S/c1-28-18-6-3-2-5-15(18)11-12-21-19(24)20(25)22-16-7-9-17(10-8-16)23-13-4-14-29(23,26)27/h2-3,5-10H,4,11-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key： YXAAFMDXECRFBX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)=O

Additional information on N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide

Research Briefing on N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide (CAS: 1105205-57-9)

The compound N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide (CAS: 1105205-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and metabolic disorders. The presence of the 1,1-dioxo-1lambda6,2-thiazolidine moiety and the ethanediamide linker suggests potential interactions with biological targets involved in key signaling pathways.

Recent studies have focused on elucidating the pharmacological profile of this compound, including its mechanism of action, selectivity, and efficacy in preclinical models. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes implicated in inflammatory responses. The research highlighted its ability to modulate the activity of key inflammatory mediators, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the compound has also been explored for its potential in metabolic disease management. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide showed promising effects in improving insulin sensitivity in animal models of type 2 diabetes. The study attributed these effects to the compound's ability to enhance glucose uptake and modulate lipid metabolism, positioning it as a candidate for further development in metabolic disorder therapeutics.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. For instance, a 2023 patent application detailed a novel synthetic route that enhances the yield and purity of the compound, addressing previous challenges in large-scale production. These developments are critical for advancing the compound into clinical trials and ensuring its viability as a therapeutic agent.

Despite these promising findings, challenges remain in the development of N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide. Issues such as bioavailability, potential off-target effects, and long-term safety profiles need to be thoroughly investigated. Ongoing research aims to address these gaps through comprehensive in vitro and in vivo studies, as well as structure-activity relationship (SAR) analyses to optimize the compound's therapeutic index.

In conclusion, N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide represents a promising candidate in the field of chemical biology and drug discovery. Its dual potential in addressing inflammatory and metabolic disorders underscores its versatility and therapeutic value. Future research will likely focus on advancing this compound through preclinical and clinical development, with the ultimate goal of translating these findings into effective treatments for patients.